1-(2-cyanoethyl)-3-(3,4-dimethylphenyl)-N,N-diethyl-1H-pyrazole-4-carboxamide
Catalog No.
S5175757
CAS No.
M.F
C19H24N4O
M. Wt
324.4 g/mol
Availability
In Stock
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Product Name
1-(2-cyanoethyl)-3-(3,4-dimethylphenyl)-N,N-diethyl-1H-pyrazole-4-carboxamide
IUPAC Name
1-(2-cyanoethyl)-3-(3,4-dimethylphenyl)-N,N-diethylpyrazole-4-carboxamide
Molecular Formula
C19H24N4O
Molecular Weight
324.4 g/mol
InChI
InChI=1S/C19H24N4O/c1-5-22(6-2)19(24)17-13-23(11-7-10-20)21-18(17)16-9-8-14(3)15(4)12-16/h8-9,12-13H,5-7,11H2,1-4H3
InChI Key
DVLZRSZTAGSLNT-UHFFFAOYSA-N
SMILES
CCN(CC)C(=O)C1=CN(N=C1C2=CC(=C(C=C2)C)C)CCC#N
Canonical SMILES
CCN(CC)C(=O)C1=CN(N=C1C2=CC(=C(C=C2)C)C)CCC#N
The exact mass of the compound 1-(2-cyanoethyl)-3-(3,4-dimethylphenyl)-N,N-diethyl-1H-pyrazole-4-carboxamide is 324.19501140 g/mol and the complexity rating of the compound is 467. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
This compound belongs to the class of pyrazolecarboxamides. Pyrazoles are five-membered heterocyclic rings containing two nitrogen atoms and three carbon atoms []. Carboxamides are organic compounds with a carbonyl group (C=O) linked to an amine group (NH2) through a nitrogen atom.
The origin and specific significance of this particular compound in scientific research are unclear at this time.
Molecular Structure Analysis
The key features of the molecule include:
- A central five-membered pyrazole ring with two nitrogen atoms.
- A 3,4-dimethylphenyl group (a benzene ring with two methyl groups attached at positions 3 and 4) attached to the third position of the pyrazole ring.
- A 2-cyanoethyl group (an ethyl group with a nitrile group attached to the second carbon) attached to the first position of the pyrazole ring.
- An N,N-diethylcarboxamide group attached to the fourth position of the pyrazole ring, consisting of a carbonyl group linked to an amine group with two ethyl substituents.
This combination of functional groups suggests potential for various interactions and functionalities depending on the specific context.
Chemical Reactions Analysis
- The cyanoethyl group can potentially undergo hydrolysis (reaction with water) to form a carboxylic acid and ammonia.
- The amide bond in the carboxamide group can be susceptible to hydrolysis under acidic or basic conditions, breaking the molecule into its component parts.
- The aromatic ring and the ethyl groups might participate in various substitution or addition reactions depending on the reaction conditions.
XLogP3
2.4
Hydrogen Bond Acceptor Count
3
Exact Mass
324.19501140 g/mol
Monoisotopic Mass
324.19501140 g/mol
Heavy Atom Count
24
Dates
Last modified: 04-15-2024
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